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Compound of Interest

Compound Name: 2,4-Dichloro-6-fluoroquinazoline

Cat. No.: B161674

An In-depth Technical Guide to 2,4-Dichloro-6-fluoroquinazoline

This technical guide provides a comprehensive overview of 2,4-Dichloro-6-fluoroquinazoline,
a key intermediate in medicinal chemistry and drug development. It is intended for researchers,
scientists, and professionals in the field, offering detailed information on its chemical properties,
synthesis, and potential applications.

Chemical Identity and Properties

2,4-Dichloro-6-fluoroquinazoline is a substituted quinazoline ring system, a heterocyclic
scaffold of significant interest in the development of therapeutic agents.

CAS Number: 134517-57-0[1][2][3][4]

Molecular Formula: CsHsCl2FN2[1][4]

Molecular Weight: 217.03 g/mol [1][3]

Structure:

Caption: 2D Structure of 2,4-Dichloro-6-fluoroquinazoline.

Physicochemical Properties:
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The following table summarizes the key physicochemical properties of 2,4-Dichloro-6-
fluoroquinazoline.

Property Value Source
Appearance White to yellow solid [2]
Boiling Point (Predicted) 277.3+22.0°C [2]
Density (Predicted) 1.571 + 0.06 g/cm?3 [2]

pKa (Predicted) -1.09 £ 0.30 [1112]
Storage Temperature 2-8°C under inert gas [1][2]

Synthesis

2,4-Dichloro-6-fluoroquinazoline is typically synthesized via a two-step process starting from
the corresponding amino benzoic acid. The general synthetic pathway involves the formation of
the quinazoline dione intermediate, followed by a chlorination reaction.

Step 2: Chlorination

N,N-dimethylaniline
Step 1: Cyclization \

[Phosphorus oxychloride (POCIz)H ]
H20, A 6-Fluoroquinazoline-2,4(1H,3H)-dione Reflux
2-Amino-5-fluorobenzoic acid N

Click to download full resolution via product page
Caption: Proposed synthetic workflow for 2,4-Dichloro-6-fluoroquinazoline.

Experimental Protocol:
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The following protocol is adapted from the synthesis of the structurally related compound, 2,4-

dichloro-7-fluoroquinazoline.[5] This procedure is expected to yield the desired 6-fluoro isomer

with minor modifications.

Step 1: Synthesis of 6-Fluoroquinazoline-2,4(1H,3H)-dione

A suspension of 2-amino-5-fluorobenzoic acid in water is prepared in a reaction vessel.

An aqueous solution of potassium cyanate is added dropwise to the suspension under
vigorous stirring.

The reaction mixture is stirred at room temperature for a specified duration to ensure
complete reaction.

A solution of sodium hydroxide is then added in portions, and the mixture is cooled.

The resulting precipitate, 6-fluoroquinazoline-2,4(1H,3H)-dione, is collected by filtration,
washed with water, and air-dried. This intermediate can often be used in the subsequent step
without further purification.

Step 2: Synthesis of 2,4-Dichloro-6-fluoroquinazoline

A mixture of 6-fluoroquinazoline-2,4(1H,3H)-dione, N,N-dimethylaniline, and phosphorus
oxychloride (POCIs) is refluxed until the starting material is completely consumed.

After cooling, the excess POCIs is removed under reduced pressure.
The residue is carefully poured onto a mixture of ice and water.

The precipitate that forms is collected by filtration, washed thoroughly with water, and dried
under vacuum to yield 2,4-dichloro-6-fluoroquinazoline.

Applications in Research and Development

The quinazoline scaffold is a well-established pharmacophore found in numerous clinically

approved drugs, exhibiting a wide range of biological activities including anti-cancer, anti-

inflammatory, and anti-hypertensive effects.[5] 2,4-Dichloro-6-fluoroquinazoline serves as a

versatile building block for the synthesis of novel quinazoline derivatives. The chlorine atoms at
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the 2 and 4 positions are reactive and can be readily displaced by various nucleophiles,
allowing for the introduction of diverse functional groups to explore structure-activity
relationships. The fluorine atom at the 6-position can enhance metabolic stability and binding
affinity of the final compounds.

Spectral Data

While specific spectral data for 2,4-dichloro-6-fluoroquinazoline is not readily available in the
public domain, characterization of related compounds suggests that standard analytical
techniques such as *H NMR, 3C NMR, and mass spectrometry would be employed to confirm
its structure and purity. For instance, the spectral data for the related compound 4,7-dichloro-6-
nitroquinazoline has been reported, providing a reference for the expected chemical shifts and
fragmentation patterns.[6][7]

Safety and Handling

2,4-Dichloro-6-fluoroquinazoline is classified as an irritant.[2] Appropriate personal protective
equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this
compound. All manipulations should be carried out in a well-ventilated fume hood. For detailed
safety information, refer to the material safety data sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,4-Dichloro-6-fluoroquinazoline CAS number and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161674#2-4-dichloro-6-fluoroquinazoline-cas-
number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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